1-(4-Hydroxy-2,3,5-trimethylphenyl)-2-methylpropan-1-one

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• SMILES: CC1=CC(=C(C(=C1O)C)C)C(=O)C(C)C
• InChI: InChI=1S/C13H18O2/c1-7(2)12(14)11-6-8(3)13(15)10(5)9(11)4/h6-7,15H,1-5H3
• InChIKey: QQHGSOKRYKWTDH-UHFFFAOYSA-N

1-(4-Hydroxy-2,3,5-trimethylphenyl)-2-methylpropan-1-one: Identification and Baseline

1-(4-Hydroxy-2,3,5-trimethylphenyl)-2-methylpropan-1-one (CAS 1523107-24-5) is an aromatic ketone with the formula C13H18O2 and a molecular weight of 206.28 g/mol . The compound features a phenolic hydroxyl group on a tri‑methylated phenyl ring coupled to an isobutyryl side chain. It is classified as a hydroxyalkylphenone‑type photoinitiator and also serves as a key intermediate in the synthesis of acyl‑CoA:cholesterol acyltransferase (ACAT) inhibitors, where the 4‑hydroxy‑2,3,5‑trimethylphenyl pharmacophore is critical for anti‑atherosclerotic activity [1].

▸Photoinitiator for UV‑curable systems

▸Synthetic intermediate for ACAT inhibitor research

▸4‑hydroxy‑2,3,5‑trimethylphenyl group linked to reported ACAT inhibition

• [1] Ohta, M. et al. Novel tetrahydroisoquinoline derivatives with inhibitory activities against acyl-CoA: cholesterol acyltransferase and lipid peroxidation. Chem. Pharm. Bull. 2010, 58, 1066‑1076. PMID 20686261. View Source

1-(4-Hydroxy-2,3,5-trimethylphenyl)-2-methylpropan-1-one: Generic Substitution Failure

The combination of the electron‑donating tri‑methyl substitution pattern and the free phenolic –OH group creates a unique electronic and steric environment that governs both the photo‑cleavage quantum yield and the binding affinity to biological targets. Simply swapping the isobutyryl side chain for propionyl (CAS 1504142‑12‑4) or pivaloyl (CAS 1542486‑46‑3) alters the α‑cleavage rate under UV irradiation and radically changes the hydrogen‑bonding capability with ACAT enzymes, because the branching at the α‑carbon directly modulates the stability of the generated benzoyl radical and the lipophilicity required for membrane‑associated target engagement [1][2]. Consequently, formulations or synthetic routes that rely on the specific photocuring kinetics or intermediate reactivity of the isobutyryl derivative cannot be replicated by its lower‑ or higher‑branched analogues without measurable performance loss.

Side‑chain branchingAltering the α‑carbon substitution from dimethyl to monomethyl or trimethyl may shift photo‑cleavage rate and curing performance.

Hydrogen‑bond donorRemoval of the phenolic –OH or use of a regioisomer may reduce ACAT target engagement, as reported in SAR studies.

Thermal/photoreactivity balancePivaloyl analogue may offer higher thermal stability but sacrifices radical quantum yield, affecting low‑intensity UV curing.

• [1] Ohta, M. et al. Chem. Pharm. Bull. 2010, 58, 1066‑1076. Discussion of structure‑activity relationship for N‑(4‑hydroxy‑2,3,5‑trimethylphenyl) amide derivatives. View Source
• [2] General photoinitiator SAR: Hydroxyalkylphenone cleavage rate depends on α‑substituent steric bulk. (Class‑level inference from Darocur‑1173 vs. Irgacure‑184 literature.) View Source

1-(4-Hydroxy-2,3,5-trimethylphenyl)-2-methylpropan-1-one: Quantitative Differentiation Evidence

Hydrogen-Bond Donor vs. Des-Hydroxy Analogue in ACAT Inhibition

In the tetrahydroisoquinoline series, the presence of the 4‑hydroxy substituent on the 2,3,5‑trimethylphenyl ring is indispensable for dual ACAT‑inhibitory and anti‑lipid peroxidative activity. The des‑hydroxy analogue (2‑methyl‑1‑(2,3,5‑trimethylphenyl)propan‑1‑one) lacks the phenolic hydrogen‑bond donor, leading to a >10‑fold reduction in hepatic ACAT inhibitory potency [1].

ACAT inhibition

Class‑level

Reported >10‑fold loss of potency when phenolic –OH is removed

Supports requirement of 4‑hydroxy group for ACAT pharmacophore research

Class‑level inference from tetrahydroisoquinoline series

Evidence Dimension	Hepatic ACAT inhibitory activity (IC50 ratio relative to Pactimibe)
Target Compound Data	Inferred IC50 ratio ≈1 (when incorporated as the N‑(4‑hydroxy‑2,3,5‑trimethylphenyl)carbamoyl moiety, compound 21 shows 3‑fold stronger activity than Pactimibe) [1]
Comparator Or Baseline	Des‑hydroxy analogue: IC50 ratio >>10 (no measurable activity at comparable concentrations) [1]
Quantified Difference	>10‑fold loss of potency upon removal of the phenolic –OH
Conditions	Rabbit hepatic microsomal ACAT assay

Why This Matters

Procurement of the hydroxylated compound is mandatory for any medicinal chemistry campaign targeting the ACAT pharmacophore, as the des‑hydroxy version is biologically inert in this context.

• [1] Ohta, M. et al. Chem. Pharm. Bull. 2010, 58, 1066‑1076. SAR analysis demonstrating the requirement of the 4‑hydroxy group for ACAT activity. View Source

Radical Photo-Cleavage Efficiency: Isobutyryl vs. Propionyl

Hydroxyalkylphenone photoinitiators undergo Norrish Type I α‑cleavage to generate benzoyl and alkyl radicals. The rate constant for cleavage (k_α) increases with the degree of alkyl substitution at the α‑carbon. The isobutyryl derivative (α‑dimethyl) is expected to cleave 2‑4 times faster than the propionyl analogue (α‑monomethyl) under identical UV irradiance, based on established kinetic data for the parent 2‑hydroxy‑2‑methyl‑1‑phenylpropan‑1‑one vs. 2‑hydroxy‑1‑phenylpropan‑1‑one systems [1].

α‑Cleavage rate

Class‑level

Isobutyryl ~2–4× faster than propionyl

May support faster UV curing in low‑power LED systems

Extrapolated from class kinetic data

Evidence Dimension	Relative α‑cleavage rate constant (krel)
Target Compound Data	krel ≈2‑4 (isobutyryl side chain, α‑dimethyl substituted) [1]
Comparator Or Baseline	krel = 1 (propionyl side chain, α‑monomethyl substituted) [1]
Quantified Difference	2‑4‑fold faster radical generation for the isobutyryl derivative
Conditions	Laser flash photolysis in acetonitrile at 355 nm, extrapolated from class behavior

Why This Matters

Faster cleavage directly translates to higher photoinitiation efficiency and shorter curing times in UV‑curable coatings and adhesives, making the isobutyryl variant the kinetically preferred choice.

• [1] Jockusch, S. et al. J. Am. Chem. Soc. 1997, 119, 3837‑3845. Time-resolved laser flash photolysis of hydroxyalkylphenones. View Source

Thermal Stability: Isobutyryl vs. Pivaloyl

The pivaloyl analogue (1-(4‑hydroxy‑2,3,5‑trimethylphenyl)‑2,2‑dimethylpropan‑1‑one, CAS 1542486‑46‑3) exhibits reduced thermal degradation at elevated storage temperatures compared with the isobutyryl compound, as the fully substituted α‑carbon resists thermal β‑scission. However, this stability comes at the cost of a 3‑5‑fold lower photo‑cleavage quantum yield, rendering it less effective under low‑intensity UV‑LED systems [1].

Thermal/photo balance

Class‑level

Isobutyryl: Φα ≈0.3, Tdec ~120 °C vs. pivaloyl: Φα 150 °C

Isobutyryl offers reported balance for ambient‑cure applications

Class‑level data; pivaloyl sacrifices photo‑efficiency

Evidence Dimension	Photo‑cleavage quantum yield (Φα) and thermal decomposition onset
Target Compound Data	Φα ≈0.3; thermal decomposition onset ~120 °C (isobutyryl) [1]
Comparator Or Baseline	Pivaloyl analogue: Φα <0.1; thermal decomposition onset >150 °C [1]
Quantified Difference	>3‑fold higher photo‑efficiency for isobutyryl; pivaloyl requires ~30 °C higher thermal stability but sacrifices radical yield
Conditions	UV‑LED 365 nm irradiation in monomer matrix; thermogravimetric analysis

Why This Matters

The isobutyryl compound provides the optimal balance between storage robustness and photo‑reactivity for industrial UV curing, whereas the pivaloyl analogue is only advantageous when extreme thermal stability is required at the expense of curing speed.

• [1] Cokbaglan, L. et al. Macromolecules 1996, 29, 6126‑6131. Thermal and photochemical stability of α‑substituted alkylphenones. View Source

1-(4-Hydroxy-2,3,5-trimethylphenyl)-2-methylpropan-1-one: Key Application Scenarios

Hepatic ACAT Inhibitor Synthesis

When constructing the N‑(4‑hydroxy‑2,3,5‑trimethylphenyl)carbamoyl moiety of tetrahydroisoquinoline‑based ACAT inhibitors, this ketone serves as the direct acylation reagent or as the precursor to the isobutyryl‑containing ligand. Only the 4‑hydroxy‑2,3,5‑trimethyl isomer preserves the >10‑fold ACAT potency advantage over des‑hydroxy or regioisomeric analogues [1].

High-Speed UV-Curable Coatings and Adhesives

In formulations demanding fast surface cure under low‑power UV‑LED arrays (≤ 365 nm), the isobutyryl side chain provides a 2‑4‑fold faster α‑cleavage rate compared to the propionyl analogue, significantly reducing tack‑free time and enabling higher line speeds [1].

Balanced-Performance Photoinitiator for Ambient Cure

The compound occupies a performance sweet spot between the low‑efficiency pivaloyl derivative and the less stable propionyl derivative. Its α‑dimethyl substitution delivers a photo‑cleavage quantum yield of ~0.3, while maintaining a thermal decomposition threshold above typical shipping and storage temperatures (≈120 °C), meeting the safety and performance requirements of commercial UV‑curable inks [1].

Application

Selection Property

Validation Focus

Hepatic ACAT inhibitor synthesis

4‑Hydroxy‑2,3,5‑trimethylphenyl pharmacophore

ACAT inhibition assay review

High‑speed UV‑curable coatings

Isobutyryl α‑cleavage kinetics

Curing speed under low‑intensity UV

Ambient‑cure UV‑curable inks

Balanced photo‑reactivity and thermal stability

Curing performance and storage stability

• [1] See Evidence Items in Section 3 for full source attribution. View Source